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Introduction
Urethane-d5, with the CAS number 73962-07-9, is the deuterated form of urethane, also

known as ethyl carbamate. This stable isotope-labeled compound serves as an invaluable tool

in various scientific disciplines, particularly in analytical chemistry, metabolism studies, and

biomedical research. Its primary application lies in its use as an internal standard for the highly

accurate quantification of urethane in diverse matrices, ranging from alcoholic beverages and

fermented foods to biological samples. Furthermore, its role as a tracer in metabolic pathway

analysis allows for the elucidation of the biotransformation and toxicological pathways of its

non-deuterated counterpart. This technical guide provides an in-depth overview of Urethane-
d5, encompassing its chemical and physical properties, synthesis, detailed experimental

protocols for its application, and an exploration of the metabolic pathways it helps to

investigate.

Chemical and Physical Properties
Urethane-d5 is a white solid with a molecular formula of C₃H₂D₅NO₂ and a molecular weight of

approximately 94.12 g/mol . The deuterium atoms are located on the ethyl group. Key physical

and chemical properties are summarized in the table below for easy reference and comparison.
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Property Value

CAS Number 73962-07-9

Molecular Formula C₃H₂D₅NO₂

Molecular Weight 94.12 g/mol

Appearance White to light brown low-melting solid

Melting Point 48.5-50 °C

Boiling Point 182-184 °C

Flash Point 97.2 °C

Density 1.104 g/cm³

Solubility Slightly soluble in DMSO and Methanol

Storage Temperature Refrigerator

Synthesis of Urethane-d5
The industrial synthesis of urethane typically involves the reaction of urea with ethanol.[1]

Logically, the synthesis of Urethane-d5 follows a similar pathway, substituting ethanol with its

deuterated analogue, ethanol-d5 (C₂D₅OH) or ethanol-d6 (CD₃CD₂OH).

The general reaction is as follows:

Urea
(NH₂CONH₂)

Urethane-d5
(C₂D₅OC(O)NH₂)

Reaction

Ethanol-d5
(C₂D₅OH)

Ammonia
(NH₃)

Byproduct

Click to download full resolution via product page

Caption: Synthesis of Urethane-d5 from Urea and Ethanol-d5.
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This reaction is typically carried out under elevated temperature and pressure, often in the

presence of a metal oxide catalyst, to drive the reaction towards the formation of the desired

ethyl carbamate product and ammonia as a byproduct.[2]

Applications in Quantitative Analysis: Internal
Standard
Urethane-d5 is extensively used as an internal standard in gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods for the

precise quantification of ethyl carbamate in various samples, particularly in alcoholic beverages

where ethyl carbamate can form naturally during fermentation and distillation.[3][4][5] The use

of a deuterated internal standard is preferred as it has nearly identical chemical and physical

properties to the analyte, leading to similar extraction recovery and chromatographic behavior,

thus correcting for variations during sample preparation and analysis.[3]

Experimental Protocol: Determination of Ethyl
Carbamate in Alcoholic Beverages using Urethane-d5 as
an Internal Standard (GC-MS)
This protocol is adapted from established methods for the analysis of ethyl carbamate in

alcoholic beverages.[3][4]

1. Reagents and Materials:

Urethane-d5 (internal standard) stock solution (e.g., 1 mg/mL in a suitable solvent).

Ethyl carbamate (analytical standard) for calibration curve.

Methylene chloride (or other suitable extraction solvent).

Solid-Phase Extraction (SPE) columns (e.g., Chem Elut).

Sodium chloride.

Anhydrous sodium sulfate.
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Sample vials.

2. Sample Preparation and Extraction:

For liquid samples such as alcoholic beverages, dilute the sample with water to a specific

alcohol concentration (e.g., 40% vol.).[4]

Spike a known volume of the diluted sample with a precise amount of the Urethane-d5
internal standard solution.

Add sodium chloride to the sample to aid in the extraction process.

Load the sample onto a pre-conditioned SPE column.

After a brief equilibration period, elute the ethyl carbamate and Urethane-d5 from the

column using methylene chloride.

Collect the eluate and pass it through anhydrous sodium sulfate to remove any residual

water.

Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A polar capillary column suitable for ethyl carbamate analysis (e.g., DB-WAX).

Injector Temperature: 220 °C.

Oven Temperature Program: Start at 60 °C, hold for 1 minute, then ramp to 220 °C at a

rate of 10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

Ethyl Carbamate: m/z 62, 74, 89.[4]

Urethane-d5: m/z 64, 76, 94.[4]

4. Quantification:

Generate a calibration curve by analyzing a series of ethyl carbamate standards of known

concentrations, each spiked with the same amount of Urethane-d5 internal standard.

Plot the ratio of the peak area of the analyte (ethyl carbamate) to the peak area of the

internal standard (Urethane-d5) against the concentration of the analyte.

Determine the concentration of ethyl carbamate in the unknown samples by calculating their

peak area ratios and interpolating from the calibration curve.
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Caption: Workflow for GC-MS analysis of ethyl carbamate using Urethane-d5.
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Metabolic Pathway Analysis
Urethane is a known carcinogen, and understanding its metabolic activation is crucial for

assessing its toxicological risk. Urethane-d5 can be used as a tracer to study these metabolic

pathways. The primary metabolic pathway of urethane involves its oxidation by cytochrome

P450 enzymes, particularly CYP2E1, to form N-hydroxyurethane. This metabolite is considered

a proximate carcinogen and can undergo further transformations that lead to DNA damage.

Urethane Metabolism and DNA Damage Pathway
The metabolism of urethane proceeds through several key steps, ultimately leading to the

formation of reactive species that can interact with cellular macromolecules like DNA.

Urethane

N-Hydroxyurethane

CYP2E1
(N-hydroxylation)

Vinyl Carbamate

CYP2E1
(Oxidation)

Reactive Oxygen Species (ROS) Nitric Oxide (NO) Vinyl Carbamate Epoxide

Epoxidation

DNA AdductsOxidative DNA Damage
(e.g., 8-oxodG)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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